4-amino-N-(3-fluorophenyl)benzene-1-sulfonamide

• IUPAC Name: 4-amino-N-(3-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H11FN2O2S/c13-9-2-1-3-11(8-9)15-18(16,17)12-6-4-10(14)5-7-12/h1-8,15H,14H2
• InChI Key: CXENRUGJGUFZLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NS(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C12H11FN2O2S
• DSSTOX Substance ID: DTXSID90588408
• Molecular Weight: 266.29 g/mol
• CAS No.: 1494-84-4

Description

4-amino-N-(3-fluorophenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C12H11FN2O2S and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions in Crystals and Solutions

• Sulfonamides, including derivatives similar to 4-amino-N-(3-fluorophenyl)benzene-1-sulfonamide, have been studied for their molecular interactions in crystals and solutions. Research has involved analyzing their crystal structures, temperature dependencies, thermodynamics of sublimation, solubility, and solvation processes (Perlovich et al., 2008).

Structural Analysis and Synthesis

• The structural analysis and synthesis of sulfonamide compounds, which include variants of this compound, have been performed. Techniques like NMR, UV-VIS, and IR spectroscopy, along with X-ray diffraction, are commonly used for these studies (Subashini et al., 2009).

Inhibitory Activity of Derivatives

• Derivatives of para-amino-benzene-sulfonamide, a closely related compound to this compound, have been observed for their inhibitory activities, particularly in the context of chemotherapeutic effects in streptococcic infections (Long & Bliss, 1937).

Thermal Decomposition Studies

• The thermal decomposition of sulfonamide Schiff's bases, including derivatives of this compound, has been explored under various conditions, providing insights into their stability and reactivity (Venkatesan et al., 2017).

Synthesis of Analogues for Pharmaceutical Applications

• Analogues of this compound have been synthesized for potential use in pharmaceutical applications. These include studies on stereo-selective synthesis and characterization for drug development (Bommena et al., 2015).

Inhibitors of Carbonic Anhydrases

• Certain aromatic sulfonamides, related to this compound, have been studied as inhibitors of carbonic anhydrase enzymes, demonstrating their potential in therapeutic applications (Supuran et al., 2013).

Antimicrobial Activities of Metal Complexes

• The transition metal complexes of certain sulfonamides, including derivatives of this compound, have been synthesized and tested for their antimicrobial activities, indicating their relevance in pharmaceutical chemistry (Pervaiz et al., 2020).

Antiproliferative Activities

• Pyrazole-sulfonamide derivatives, related to this compound, have been synthesized and tested for their antiproliferative activities against cancer cell lines, demonstrating potential as anticancer agents (Mert et al., 2014).

Synthesis and Application in Drug Design

• Organosulfur metallic compounds, including derivatives of this compound, have been synthesized and characterized for their potential as drugs. These studies include molecular modeling, spectral analysis, and antimicrobial activity assessment (Hassan et al., 2021).

Novel Inhibitors for Medical Applications

• New acridine and bis acridine sulfonamides, structurally related to this compound, have been synthesized and investigated as inhibitors for certain carbonic anhydrase isoforms, highlighting their significance in medical research (Ulus et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.